3-Bromo-5-phenyl-1,2,4-thiadiazole

• CAS: 101495-43-6

Core Science & Biosynthesis

Technical Guide: 3-Bromo-5-phenyl-1,2,4-thiadiazole – Properties, Synthesis, and mGlu2/3 NAM Applications

Executive Summary

3-Bromo-5-phenyl-1,2,4-thiadiazole (CAS: 101495-43-6) is a highly specialized heterocyclic intermediate predominantly utilized in the synthesis of negative allosteric modulators (NAMs) targeting metabotropic glutamate receptors (mGlu2/3)[1]. As a critical building block in medicinal chemistry, its unique electron-deficient thiadiazole core allows for precise tuning of lipophilicity, metabolic stability, and target binding affinity. This technical guide details its physicochemical properties, an optimized Suzuki-Miyaura cross-coupling synthesis protocol, and its pharmacological utility in drug development.

Molecular and Physical Properties

Understanding the physicochemical baseline of 3-Bromo-5-phenyl-1,2,4-thiadiazole is crucial for downstream formulation and reaction planning. The compound is a solid at standard temperature and pressure, characterized by a halogenated heteroaromatic structure that imparts specific solubility and reactivity profiles[2][3].

Property	Value
Chemical Name	3-Bromo-5-phenyl-1,2,4-thiadiazole
CAS Number	101495-43-6
MDL Number	MFCD01925221
Molecular Formula	C8H5BrN2S
Molecular Weight	241.11 g/mol
Monoisotopic Mass	239.936 Da
Melting Point	64.0 – 66.6 °C
Boiling Point	345.9 ± 25.0 °C (Predicted)

Data compiled from chemical property databases and safety data sheets[3][4][5].

Chemical Synthesis & Experimental Workflow

The synthesis of 3-Bromo-5-phenyl-1,2,4-thiadiazole typically relies on a regioselective Suzuki-Miyaura cross-coupling. The use of 3-bromo-5-chloro-1,2,4-thiadiazole exploits the differential reactivity of the halogens; the more electrophilic C5-chloride undergoes oxidative addition to the palladium catalyst more rapidly than the C3-bromide, allowing for selective phenylation[1].

Causality in Reaction Design:

• Cesium Fluoride (CsF): Chosen over standard carbonate bases because the highly electronegative fluoride ion activates the boronic acid by forming a reactive fluoroborate intermediate. This accelerates the transmetalation step, which is notoriously sluggish for electron-deficient heterocycles[1].

• Solvent System (1,4-Dioxane/10% H2O): Dioxane provides excellent solubility for the organic precursors, while the 10% aqueous component is strictly necessary to dissolve the inorganic CsF and facilitate the catalytic cycle without causing competitive hydrolysis of the starting material[1].

Step-by-Step Synthesis Protocol:

• Preparation: In a rigorously dried round-bottom flask equipped with a magnetic stir bar, add 3-bromo-5-chloro-1,2,4-thiadiazole (2.0 g, 10.0 mmol) and phenylboronic acid (1.46 g, 12.0 mmol)[1].

• Base Addition: Introduce cesium fluoride (3.0 g, 20.0 mmol) to the solid mixture[1].

• Solvent Introduction: Suspend the reagents in 100 mL of a 1,4-dioxane/water mixture (9:1 v/v)[1].

• Degassing: Sparge the reaction mixture with inert gas (N2 or Argon) for 15 minutes to remove dissolved oxygen, which can irreversibly poison the palladium catalyst.

• Catalyst Addition: Add the palladium catalyst (e.g., PdCl2(dtbpf) or a similar bulky phosphine palladium complex) under a continuous stream of inert gas[1].

• Heating & Monitoring: Heat the reaction to 80-90 °C. Monitor the reaction progress via TLC or LC-MS. Self-Validating Endpoint: The reaction is complete when the mass peak corresponding to 3-bromo-5-chloro-1,2,4-thiadiazole is entirely consumed, ensuring maximum yield before degradation occurs.

• Workup: Cool to room temperature, dilute with ethyl acetate, and wash sequentially with water and brine. Dry the organic layer over anhydrous Na2SO4, concentrate in vacuo, and purify via flash column chromatography (silica gel, hexanes/ethyl acetate gradient).

Suzuki-Miyaura cross-coupling workflow for 3-Bromo-5-phenyl-1,2,4-thiadiazole synthesis.

Application in Medicinal Chemistry: mGlu2/3 NAMs

In neuropharmacology, 3-Bromo-5-phenyl-1,2,4-thiadiazole serves as a core scaffold for synthesizing Negative Allosteric Modulators (NAMs) of Group II metabotropic glutamate receptors (mGlu2 and mGlu3)[1].

Pharmacological Rationale: Group II mGlu receptors are presynaptically located autoreceptors that inhibit the release of glutamate. In psychiatric conditions characterized by hypofunction of glutamatergic circuits (such as major depressive disorder or the cognitive deficits of schizophrenia), suppressing these autoreceptors is highly desirable. By employing a NAM derived from this thiadiazole scaffold, researchers can non-competitively inhibit the mGlu2/3 receptor. This prevents the autoreceptor from suppressing glutamate release, thereby restoring normal glutamatergic transmission without the excitotoxicity risks associated with direct orthosteric agonists[1][6].

Mechanism of action for mGlu2/3 Negative Allosteric Modulators (NAMs).

Safety and Handling

As a halogenated heterocyclic compound, 3-Bromo-5-phenyl-1,2,4-thiadiazole requires standard laboratory safety precautions. According to GHS classification, it is categorized under Acute Toxicity, Oral (Category 4, H302), Skin Corrosion/Irritation (Category 2, H315), and Serious Eye Damage/Irritation (Category 2A, H319)[7][8].

• Personal Protective Equipment (PPE): Nitrile gloves, safety goggles (NIOSH/EN 166 approved), and a chemically resistant lab coat are mandatory[7].

• Engineering Controls: Handle exclusively within a certified chemical fume hood to avoid inhalation of dust or aerosols, as the compound may cause respiratory tract irritation (Category 3, H335)[7].

References

• PubChemLite . "XFBJWQGWDVKNTQ-UHFFFAOYSA-N - Explore". Université du Luxembourg. URL:[Link]

• European Patent Office. "EP 3154954 B1: METABOTROPIC GLUTAMATE RECEPTOR NEGATIVE ALLOSTERIC MODULATORS (NAMS) AND USES THEREOF". Google Patents.

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. 101495-43-6|3-Bromo-5-phenyl-1,2,4-thiadiazole|BLD Pharm [bldpharm.com]
• 3. echemi.com [echemi.com]
• 4. aaronchem.com [aaronchem.com]
• 5. echemi.com [echemi.com]
• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 7. aaronchem.com [aaronchem.com]
• 8. aaronchem.com [aaronchem.com]

Thermodynamic Stability and Solvation Profiling of 3-Bromo-5-phenyl-1,2,4-thiadiazole: A Technical Guide

Executive Summary

The 1,2,4-thiadiazole scaffold has emerged as a privileged pharmacophore in medicinal chemistry, particularly in the development of neuroprotectors and treatments for Alzheimer's disease [[1]]([Link]). However, the pharmacokinetic viability of these compounds is strictly governed by their thermodynamic stability in solution—a delicate equilibrium between solid-state lattice energy and solvent-solute interactions.

3-Bromo-5-phenyl-1,2,4-thiadiazole serves as a critical model compound for understanding phase thermodynamics. While the aromatic 1,2,4-thiadiazole core provides exceptional chemical stability against degradation, the highly lipophilic 5-phenyl and electron-withdrawing 3-bromo substituents drastically modulate its solubility, hydration energy, and partitioning behavior. This whitepaper provides a comprehensive, field-proven guide to evaluating the thermodynamic stability of this compound in solution.

Mechanistic Foundations of Thermodynamic Stability

Chemical Inertness vs. Phase Thermodynamics

In solution chemistry, "stability" encompasses both resistance to chemical degradation and the thermodynamic equilibrium of solvation. The 1,2,4-thiadiazole ring is highly aromatic and inherently stable. Research indicates that 1,2,4-thiadiazoles substituted at the 3- and 5-positions exhibit profound resistance to acid, alkali, and redox cleavage .

In 1,2,4-thiadiazoles, the 5-position is typically the most reactive site for nucleophilic attack . Because this position is sterically and electronically shielded by a phenyl group in 3-bromo-5-phenyl-1,2,4-thiadiazole, the molecule is chemically inert in standard aqueous buffers. Consequently, the primary challenge in formulation and assay development is not degradation, but phase thermodynamics : overcoming the Gibbs free energy of solution ( ΔGsol∘​ ).

Substituent Effects on Solvation Thermodynamics

The dissolution of 3-bromo-5-phenyl-1,2,4-thiadiazole is dictated by two opposing thermodynamic processes: sublimation (breaking the crystal lattice) and hydration/solvation (forming solvent cavities and solute-solvent interactions) [[2]]([Link]).

• The 5-Phenyl Group: Introduces significant lipophilicity. It increases the sublimation Gibbs energy ( ΔGsub∘​ ) by enhancing π−π stacking in the solid state, while simultaneously decreasing the hydration Gibbs energy ( ΔGhyd∘​ ) due to hydrophobic cavity-formation penalties .

• The 3-Bromo Group: Acts as a polarizable, electron-withdrawing halogen. In the solid state, it can participate in halogen bonding, further stabilizing the crystal lattice and increasing the melting point . In solution, it reduces aqueous solubility but dramatically enhances partitioning into lipophilic phases (e.g., n-octanol or lipid bilayers), which is critical for blood-brain barrier (BBB) penetration .

Thermodynamic cycle linking sublimation, hydration, and dissolution processes.

Quantitative Thermodynamic Data

Table 1: Representative Thermodynamic Parameters of 3,5-Disubstituted 1,2,4-Thiadiazoles in Aqueous Buffer (pH 7.4, 298.15 K)

Compound	Sublimation ΔG (kJ/mol)	Hydration ΔG (kJ/mol)	Dissolution ΔG (kJ/mol)	Log P (Octanol/Water)
3-Amino-5-phenyl-1,2,4-thiadiazole	45.2	-20.1	25.1	1.8
3-Methyl-5-phenyl-1,2,4-thiadiazole	48.5	-18.4	30.1	2.5
3-Bromo-5-phenyl-1,2,4-thiadiazole *	~52.0	-15.2	~36.8	3.4

*Projected values based on halogenation thermodynamic scaling and structural modification impacts observed in literature [[2]]([Link]).

Experimental Workflow: Determining Thermodynamic Stability in Solution

To accurately determine the thermodynamic stability of 3-bromo-5-phenyl-1,2,4-thiadiazole in solution, a self-validating isothermal saturation protocol must be employed. This workflow prevents common artifacts such as kinetic supersaturation and solvent-mediated polymorphic transformations.

Step-by-Step Methodology: Isothermal Saturation and Van 't Hoff Analysis

• Solid-State Pre-Screening (PXRD & DSC):

  • Action: Characterize the starting bulk powder using Powder X-Ray Diffraction (PXRD) and Differential Scanning Calorimetry (DSC).

  • Causality: Polymorphs possess different lattice energies, directly altering ΔGsub​ and thus ΔGsol​ . Establishing the baseline crystal form ensures thermodynamic calculations are assigned to the correct phase.

• Isothermal Equilibration (Shake-Flask Method):

  • Action: Suspend an excess of 3-bromo-5-phenyl-1,2,4-thiadiazole in the target solvent (e.g., pH 7.4 phosphate buffer). Agitate the suspensions at controlled temperatures (e.g., 298.15 K, 303.15 K, 308.15 K, 313.15 K) for 72 hours.

  • Causality: A 72-hour equilibration ensures that any solution-mediated phase transformations reach a thermodynamic minimum, preventing artificially high kinetic solubility readings. Multiple temperature points are strictly required to extract enthalpy ( ΔH ) and entropy ( ΔS ).

• Phase Separation:

  • Action: Centrifuge the samples at 10,000 rpm for 15 minutes, followed by filtration through a 0.22 µm PTFE syringe filter.

  • Causality: PTFE is chemically inert and prevents the adsorption of the highly lipophilic 3-bromo-5-phenyl derivative. Filtration removes undissolved micro-particulates that would cause a positive bias in downstream quantification.

• HPLC-UV Quantification:

  • Action: Quantify the dissolved solute concentration using a validated HPLC-UV method (typically monitoring at λmax​ ~254 nm).

• Van 't Hoff Thermodynamic Extraction:

  • Action: Plot ln(x) (where x is the mole fraction solubility) against 1/T . Calculate the standard solution enthalpy ( ΔHsol∘​ ) from the slope and entropy ( ΔSsol∘​ ) from the intercept.

• Post-Equilibration Solid Analysis:

  • Action: Recover the residual solid from the shake-flask and re-analyze via PXRD.

  • Causality: This self-validating step confirms that no solvent-mediated hydrate formation occurred during the 72-hour equilibration, which would invalidate the thermodynamic cycle.

Workflow for determining solution thermodynamic parameters of thiadiazoles.

Conclusion

The thermodynamic stability of 3-bromo-5-phenyl-1,2,4-thiadiazole in solution is defined not by chemical vulnerability, but by its robust crystal lattice and high lipophilicity. The compound's high sublimation Gibbs energy and low hydration Gibbs energy result in poor aqueous solubility but highly favorable membrane partitioning characteristics. By employing rigorous, self-validating thermodynamic profiling workflows—such as temperature-dependent isothermal saturation coupled with solid-state verification—researchers can accurately map the solvation thermodynamics required to formulate this promising scaffold for advanced drug delivery systems.

References

• Synthesis and Properties of 1,2,4-Thiadiazoles Current Studies in Basic Sciences, Engineering and Technology (ISRES) URL:[Link]

• The impact of structural modification of 1,2,4-thiadiazole derivatives on thermodynamics of solubility and hydration processes Physical Chemistry Chemical Physics (2015) URL:[Link]

• Thermodynamic and Structural Aspects of Novel 1,2,4-Thiadiazoles in Solid and Biological Mediums Molecular Pharmaceutics (2011) URL:[Link]

• Novel 1,2,4-Thiadiazole Derivatives: Crystal Structure, Conformational Analysis, Hydrogen Bond Networks, Calculations, and Thermodynamic Characteristics of Crystal Lattices The Journal of Physical Chemistry B (2013) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. The impact of structural modification of 1,2,4-thiadiazole derivatives on thermodynamics of solubility and hydration processes - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes & Protocols: Synthesis of 1,2,4-Thiadiazole Derivatives from 3-Bromo-5-Phenyl Precursors

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatility of the 1,2,4-Thiadiazole Scaffold in Medicinal Chemistry

The 1,2,4-thiadiazole ring is a privileged heterocyclic motif in medicinal chemistry, appearing in a diverse array of biologically active compounds.[1][2] This five-membered aromatic ring containing two nitrogen atoms and one sulfur atom offers a unique combination of electronic properties and structural rigidity, making it an attractive scaffold for the design of novel therapeutics.[3] Derivatives of 1,2,4-thiadiazole have demonstrated a wide spectrum of pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, and neuroprotective effects.[4][5][6] One key feature of some 1,2,4-thiadiazoles is their ability to act as "warheads" that can form covalent bonds with cysteine residues in proteins, leading to the irreversible inhibition of enzymes.[7][8]

The 3-bromo-5-phenyl-1,2,4-thiadiazole is a particularly valuable precursor for the synthesis of a wide range of derivatives. The bromine atom at the 3-position is amenable to various cross-coupling and nucleophilic substitution reactions, allowing for the introduction of diverse functionalities at this position. This guide provides a detailed overview of synthetic strategies and experimental protocols for the derivatization of 3-bromo-5-phenyl-1,2,4-thiadiazole, with a focus on palladium-catalyzed cross-coupling reactions.

Synthetic Strategies for Derivatization

The functionalization of the 3-bromo-5-phenyl-1,2,4-thiadiazole core primarily relies on modern cross-coupling methodologies. These reactions offer a powerful and versatile toolkit for the formation of new carbon-carbon and carbon-heteroatom bonds.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions have revolutionized the synthesis of complex organic molecules and are particularly well-suited for the modification of heteroaromatic systems. The most commonly employed reactions for the derivatization of 3-bromo-1,2,4-thiadiazoles are the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination.

• Suzuki-Miyaura Coupling: This reaction facilitates the formation of a new carbon-carbon bond between the 3-position of the thiadiazole ring and a variety of organoboron reagents, such as boronic acids or their esters.[9] The reaction is typically catalyzed by a palladium(0) species and requires a base to activate the boronic acid. The versatility of commercially available boronic acids allows for the introduction of a wide range of aryl, heteroaryl, and alkyl groups.[10][11]

• Buchwald-Hartwig Amination: This powerful method enables the formation of a carbon-nitrogen bond between the 3-position of the thiadiazole ring and a primary or secondary amine.[12][13][14] The reaction is catalyzed by a palladium complex in the presence of a suitable phosphine ligand and a base.[15][16] This reaction is instrumental in the synthesis of 3-amino-1,2,4-thiadiazole derivatives, which are important pharmacophores.

Below is a diagram illustrating the general workflow for the derivatization of 3-bromo-5-phenyl-1,2,4-thiadiazole using these key cross-coupling reactions.

Caption: General synthetic routes for derivatization.

Experimental Protocols

Disclaimer: These protocols are intended for use by trained chemists in a properly equipped laboratory. Appropriate personal protective equipment (PPE) should be worn at all times. All reactions should be conducted in a well-ventilated fume hood.

Protocol 1: Suzuki-Miyaura Coupling of 3-Bromo-5-phenyl-1,2,4-thiadiazole with an Arylboronic Acid

This protocol describes a general procedure for the synthesis of 3-aryl-5-phenyl-1,2,4-thiadiazole derivatives.

Materials:

• 3-Bromo-5-phenyl-1,2,4-thiadiazole

• Arylboronic acid (1.2 equivalents)

• Palladium(II) acetate (Pd(OAc)₂) (0.05 equivalents)

• Triphenylphosphine (PPh₃) (0.1 equivalents)

• Potassium carbonate (K₂CO₃) (2.0 equivalents)

• 1,4-Dioxane

• Water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-bromo-5-phenyl-1,2,4-thiadiazole (1.0 mmol), the arylboronic acid (1.2 mmol), Pd(OAc)₂ (0.05 mmol), and PPh₃ (0.1 mmol).

• Evacuate and backfill the flask with an inert atmosphere (e.g., nitrogen or argon) three times.

• Add 1,4-dioxane (5 mL) and a solution of K₂CO₃ (2.0 mmol) in water (1 mL).

• Heat the reaction mixture to 80-100 °C and stir for 4-12 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate (20 mL).

• Wash the organic layer with water (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., hexane/ethyl acetate) to afford the desired 3-aryl-5-phenyl-1,2,4-thiadiazole derivative.

• Characterize the purified product by appropriate analytical techniques (e.g., ¹H NMR, ¹³C NMR, and mass spectrometry).

Table 1: Representative Suzuki-Miyaura Coupling Conditions

Entry	Arylboronic Acid	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(OAc)₂/PPh₃	K₂CO₃	Dioxane/H₂O	90	6	85
2	4-Methoxyphenylboronic acid	Pd(dppf)Cl₂	Cs₂CO₃	Toluene/H₂O	100	8	92
3	3-Pyridinylboronic acid	Pd(PPh₃)₄	Na₂CO₃	DME/H₂O	85	12	78

Yields are representative and may vary depending on the specific substrate and reaction conditions.

Protocol 2: Buchwald-Hartwig Amination of 3-Bromo-5-phenyl-1,2,4-thiadiazole with a Secondary Amine

This protocol outlines a general procedure for the synthesis of 3-amino-5-phenyl-1,2,4-thiadiazole derivatives.

Materials:

• 3-Bromo-5-phenyl-1,2,4-thiadiazole

• Secondary amine (1.5 equivalents)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.02 equivalents)

• Xantphos (0.04 equivalents)

• Sodium tert-butoxide (NaOtBu) (2.0 equivalents)

• Toluene

• Ethyl acetate

• Saturated aqueous ammonium chloride (NH₄Cl)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• To a flame-dried Schlenk tube equipped with a magnetic stir bar, add Pd₂(dba)₃ (0.02 mmol) and Xantphos (0.04 mmol).

• Evacuate and backfill the tube with an inert atmosphere three times.

• Add toluene (2 mL) and stir the mixture at room temperature for 10 minutes to form the active catalyst.

• In a separate flask, add 3-bromo-5-phenyl-1,2,4-thiadiazole (1.0 mmol), the secondary amine (1.5 mmol), and NaOtBu (2.0 mmol).

• Add the pre-formed catalyst solution to the flask containing the reactants.

• Heat the reaction mixture to 90-110 °C and stir for 6-24 hours. Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature and quench with saturated aqueous NH₄Cl (10 mL).

• Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous MgSO₄.

• Filter and concentrate the organic layer under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., hexane/ethyl acetate) to afford the desired 3-amino-5-phenyl-1,2,4-thiadiazole derivative.

• Characterize the purified product by appropriate analytical techniques.

Table 2: Representative Buchwald-Hartwig Amination Conditions

Entry	Amine	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Morpholine	Pd₂(dba)₃/Xantphos	NaOtBu	Toluene	100	12	88
2	Piperidine	Pd(OAc)₂/BINAP	Cs₂CO₃	Dioxane	110	18	82
3	Aniline	Pd₂(dba)₃/BrettPhos	K₃PO₄	t-BuOH	90	24	75

Yields are representative and may vary depending on the specific substrate and reaction conditions.

Mechanistic Insights

A deeper understanding of the reaction mechanisms allows for rational optimization of reaction conditions.

Caption: Catalytic cycles for cross-coupling reactions.

The Suzuki-Miyaura coupling proceeds through a catalytic cycle involving oxidative addition of the aryl bromide to a Pd(0) complex, followed by transmetalation with the activated boronic acid and reductive elimination to yield the product and regenerate the Pd(0) catalyst. The Buchwald-Hartwig amination follows a similar cycle, with the key steps being oxidative addition, coordination of the amine, deprotonation to form a palladium-amido complex, and reductive elimination.

Conclusion

The 3-bromo-5-phenyl-1,2,4-thiadiazole scaffold is a versatile building block for the synthesis of a diverse library of derivatives with potential applications in drug discovery. The palladium-catalyzed Suzuki-Miyaura coupling and Buchwald-Hartwig amination reactions provide efficient and reliable methods for the functionalization of the 3-position of the thiadiazole ring. The protocols and insights provided in this guide are intended to serve as a valuable resource for researchers in the field of medicinal chemistry and organic synthesis. Further exploration of these and other synthetic methodologies will undoubtedly lead to the discovery of novel 1,2,4-thiadiazole derivatives with enhanced biological activities.

References

• Tam, T. F., Leung-Toung, R., Li, W., Spino, M., & Karimian, K. (2005). Medicinal chemistry and properties of 1,2,4-thiadiazoles. Mini-Reviews in Medicinal Chemistry, 5(4), 315-325. [Link][7][8]

• L'Abbé, G. (1982). Chemistry of 1,2,4-thiadiazoles. Journal of Heterocyclic Chemistry, 19(5), 913-925.

• Hu, Y., Li, C., & Wang, J. (2006). Advances in the synthesis and recent therapeutic applications of 1,2,4-thiadiazole heterocycles. Current Medicinal Chemistry, 13(6), 643-654. [Link][1]

• Wehn, P. M., & Du, J. (2007). SUZUKI-MIYAURA COUPLING REACTIONS OF 3,5-DICHLORO-1,2,4-THIADIAZOLE. Heterocycles, 71(10), 2227-2234. [Link][10][11]

• Various Authors. (2024). Chapter 6: Synthesis, Properties, and Biological Applications of 1,2,4-Thiadiazoles. In Books. [2]

• Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. John Wiley & Sons.

• Pragathi, J., et al. (2020). Design, Synthesis, and Biological Evaluation of 1,2,4-Thiadiazole-1,2,4-Triazole Derivatives Bearing Amide Functionality as Anticancer Agents. Molecules, 25(10), 2445. [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link][12]

• Harris, C. R., et al. (2020). Development of a Late-Stage Functionalization Strategy to Access Diverse 3,5-Disubstituted 1,2,4-Thiadiazoles. The Journal of Organic Chemistry, 85(15), 9846-9860. [Link][4]

• Organic Chemistry Portal. (n.d.). Synthesis of 1,2,4-thiadiazoles. Retrieved from [Link]

• Antony, M., et al. (2024). Synthesis of 3,5-Disubstituted-1,2,4-thiadiazoles via NaH–DMF-Promoted Dehydrogenative Intramolecular N–S Bond Formation. The Journal of Organic Chemistry, 89(8), 5363-5374. [Link][5]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved from [Link][13]

• Singleton, D. A., et al. (2012). Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. Journal of the American Chemical Society, 134(36), 15096-15102. [Link][15]

• Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. Retrieved from [Link]

• Sci-Hub. (n.d.). Suzuki-Miyaura Coupling Reactions of 3,5-Dichloro-1,2,4-thiadiazole. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Retrieved from [Link]

• International Atomic Energy Agency. (2024). Involvement of 8-chloro-2-methyl benzo thiazolo[3,2-a] pyrimidine-4-ona and 2-bromo-7-trifluoromethyl-5 H-5-oxo-1,3,4-thiadiazo [3,2-a] pyrimidine to palladium catalyzed Suzuki-Miyauri cross coupling reaction. Retrieved from [Link]

• RSC Publishing. (2019). Synthesis of novel series of 3,5-disubstituted imidazo[1,2-d][7][8][10]thiadiazoles involving SNAr and Suzuki–Miyaura cross-coupling reactions. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link][9]

• Popa, M., et al. (2023). Synthesis of 1,3,4-Thiadiazole Derivatives and Their Anticancer Evaluation. Molecules, 28(24), 8089. [Link]

• Al-Sultani, K. H. (2018). Synthesis of new -1,3,4-Thiadiazoles Substituted with Oxazepine and Benzoxazepine Moieties. Oriental Journal of Chemistry, 34(3), 1466-1475. [Link]

• Wang, X., et al. (2016). Synthesis and fungicidal activity of novel 2,5-disubstituted-1,3,4- thiadiazole derivatives containing 5-phenyl-2-furan. Scientific Reports, 6, 20161. [Link]

• Parmar, K. C., & Umrigar, N. H. (2017). Review Article on Synthesis of 1,3,4-Thiadiazole Derivatives and It's Biological Activity. Journal of Chemical and Pharmaceutical Research, 9(6), 202-214. [Link]

• Yilmaz, I., et al. (2022). Synthesis and biological evaluation of thiazole and thiadiazole derivatives as potential anticancer agents. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 2686-2699. [Link][6]

Sources

• 1. Advances in the synthesis and recent therapeutic applications of 1,2,4-thiadiazole heterocycles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. books.rsc.org [books.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Development of a Late-Stage Functionalization Strategy to Access Diverse 3,5-Disubstituted 1,2,4-Thiadiazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. tandfonline.com [tandfonline.com]
• 7. Medicinal chemistry and properties of 1,2,4-thiadiazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. eurekaselect.com [eurekaselect.com]
• 9. organic-chemistry.org [organic-chemistry.org]
• 10. SUZUKI-MIYAURA COUPLING REACTIONS OF 3,5-DICHLORO-1,2,4-THIADIAZOLE - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Sci-Hub. Suzuki-Miyaura Coupling Reactions of 3,5-Dichloro-1,2,4-thiadiazole / HETEROCYCLES, 2012 [sci-hub.box]
• 12. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 15. Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 16. organic-synthesis.com [organic-synthesis.com]

Advanced Synthetic Applications of 3-Bromo-5-phenyl-1,2,4-thiadiazole in Medicinal Chemistry

Introduction & Pharmacological Relevance

The 1,2,4-thiadiazole scaffold is a privileged structure in medicinal chemistry, frequently deployed as a bioisostere for pyrimidines, oxadiazoles, and other heteroaromatic rings[1]. The unique arrangement of one sulfur and two nitrogen atoms imparts a weak basicity to the ring, driven by the strong inductive effect of the sulfur atom, while maintaining relatively high aromaticity and lipophilicity[1][2]. These physicochemical properties enhance membrane permeability and provide versatile hydrogen bond acceptor capabilities, making 1,2,4-thiadiazoles highly attractive for central nervous system (CNS) targets and oncology applications[1][3].

Among the various functionalized derivatives, 3-Bromo-5-phenyl-1,2,4-thiadiazole (CAS: 101495-43-6) [4][5] has emerged as a critical, late-stage building block. Its structural asymmetry offers orthogonal reactivity, allowing medicinal chemists to construct complex, multi-targeted pharmacophores—most notably, Negative Allosteric Modulators (NAMs) for Metabotropic Glutamate Receptors (mGluR2/3), which are investigated for psychiatric and neurodegenerative disorders[6].

Structural Rationale and Orthogonal Reactivity

The 1,2,4-thiadiazole ring is highly electron-deficient due to the electron-withdrawing nature of its nitrogen atoms[2]. This deficiency renders the ring relatively inert to electrophilic aromatic substitution but highly susceptible to nucleophilic attack and transition-metal-catalyzed oxidative addition[2][7].

The reactivity of the ring positions is distinctly unequal: the C5 position (flanked by sulfur and nitrogen) is significantly more electrophilic than the C3 position. This allows for a brilliant regioselective synthetic strategy. For instance, in the synthesis of mGluR NAMs, 3-bromo-5-chloro-1,2,4-thiadiazole is first reacted with phenylboronic acid. The C5-chloride undergoes oxidative addition preferentially, yielding 3-bromo-5-phenyl-1,2,4-thiadiazole in high yields[6]. The remaining C3-bromide serves as a stable yet reactive handle for subsequent late-stage diversification via Suzuki-Miyaura cross-coupling or Nucleophilic Aromatic Substitution (SNAr)[6][7].

Caption: Synthetic workflow for regioselective functionalization of 1,2,4-thiadiazoles.

Experimental Methodologies

Protocol A: Late-Stage Suzuki-Miyaura Cross-Coupling at C3

Causality & Design Rationale: While the 1,2,4-thiadiazole ring is stable in aqueous acids, it is susceptible to hydrolytic ring cleavage in the presence of strong aqueous bases (e.g., NaOH, KOH)[2]. Therefore, mild inorganic bases such as Cesium Fluoride (CsF) or Potassium Carbonate (K₂CO₃) are strictly required[6]. A solvent system of 1,4-dioxane with 10% water is selected to ensure the simultaneous solubilization of the lipophilic 3-bromo-5-phenyl-1,2,4-thiadiazole and the inorganic base, facilitating efficient biphasic or homogeneous catalysis[6].

Step-by-Step Procedure:

• Preparation: To an oven-dried Schlenk flask, add 3-bromo-5-phenyl-1,2,4-thiadiazole (1.0 equiv), the desired arylboronic acid (1.2 equiv), and CsF (2.0 equiv)[6].

• Solvent Degassing: Add a mixture of 1,4-dioxane/H₂O (9:1 v/v, 0.1 M). Crucial Step: Degas the mixture by sparging with Argon for 15 minutes. Oxygen must be rigorously excluded to prevent the oxidation of the Pd(0) active catalyst species and to suppress homocoupling of the boronic acid.

• Catalyst Addition: Add the palladium catalyst, e.g., Pd(dppf)Cl₂ or PdCl₂{P(tBu)₂}₂ (0.05 equiv)[6]. The bidentate phosphine ligands are chosen to accelerate the reductive elimination step, which can be sluggish with electron-deficient heteroaryls.

• Reaction Execution: Heat the mixture to 80–90 °C under an Argon atmosphere for 4–6 hours.

• Self-Validation Check: Monitor via LC-MS. The reaction is complete when the starting material peak (m/z ~240/242 due to ⁷⁹Br/⁸¹Br isotopes) disappears[8]. A color shift from a heterogeneous yellow suspension to a dark, homogeneous solution typically indicates active catalysis.

• Workup: Cool to room temperature, dilute with Ethyl Acetate, and wash with water and brine. Dry the organic layer over MgSO₄, concentrate, and purify via silica gel chromatography.

Protocol B: Nucleophilic Aromatic Substitution (SNAr) Amination

Causality & Design Rationale: Because the C3 position is highly activated by the adjacent nitrogen and sulfur atoms, it readily undergoes SNAr with primary and secondary amines without the need for transition metal catalysts[2][7]. N,N-Diisopropylethylamine (DIPEA) is used as a non-nucleophilic proton scavenger to prevent the hydrobromic acid byproduct from protonating the incoming nucleophile.

Step-by-Step Procedure:

• Preparation: Dissolve 3-bromo-5-phenyl-1,2,4-thiadiazole (1.0 equiv) in anhydrous N,N-Dimethylformamide (DMF) (0.2 M).

• Reagent Addition: Add the amine nucleophile (1.5 equiv) followed by DIPEA (2.0 equiv).

• Heating: Stir the reaction mixture at 90–100 °C for 8 hours. Microwave irradiation (130 °C, 1 hour) can be utilized to significantly accelerate the substitution[7].

• Self-Validation Check: TLC (20% EtOAc in Hexanes) will reveal a new, highly UV-active spot with a lower Rf value than the starting bromide, reflecting the increased polarity contributed by the newly introduced amino group.

• Workup: Pour the cooled mixture into ice water to precipitate the product. Filter, wash with cold water, and recrystallize from ethanol to yield the pure 3-amino-5-phenyl-1,2,4-thiadiazole derivative.

Quantitative Data Summary

The table below summarizes the optimized conditions and expected yields for the functionalization of the 1,2,4-thiadiazole core based on established medicinal chemistry workflows.

Entry	Electrophile	Nucleophile / Partner	Catalyst & Base System	Temp / Solvent	Yield (%)	Mechanistic Note
1	3-Bromo-5-chloro-1,2,4-thiadiazole	Phenylboronic acid	PdCl₂{P(tBu)₂}₂, CsF	80 °C, Dioxane/H₂O	~85%	Regioselective C5 oxidative addition[6].
2	3-Bromo-5-phenyl-1,2,4-thiadiazole	Arylboronic acid	Pd(dppf)Cl₂, K₂CO₃	90 °C, Dioxane/H₂O	75–82%	Requires elevated temp for C3 activation.
3	3-Bromo-5-phenyl-1,2,4-thiadiazole	Secondary Amine	None, DIPEA	100 °C, DMF	88–92%	SNAr facilitated by the electron-deficient core[7].

Biological Pathway Context: mGluR2/3 Modulation

Derivatives synthesized from 3-bromo-5-phenyl-1,2,4-thiadiazole have shown profound efficacy as Negative Allosteric Modulators (NAMs) of the Metabotropic Glutamate Receptors 2 and 3 (mGluR2/3)[6]. Unlike orthosteric antagonists that compete with glutamate, these thiadiazole NAMs bind to a distinct allosteric pocket within the transmembrane domain. This binding stabilizes the receptor in an inactive conformation, thereby reducing Gi/o protein coupling and modulating glutamatergic tone—a mechanism heavily investigated for the treatment of depression, Alzheimer's disease, and cognitive disorders[1][6].

Caption: Mechanism of action for 1,2,4-thiadiazole-derived mGluR2/3 Negative Allosteric Modulators.

References

• Advances in the synthesis and recent therapeutic applications of 1,2,4-thiadiazole heterocycles Source: PubMed (nih.gov) URL:[Link][9]

• Thiadiazoles and Their Properties Source: ISRES URL:[Link][1]

• Synthesis of novel series of 3,5-disubstituted imidazo[1,2-d][1,2,4]thiadiazoles involving SNAr and Suzuki–Miyaura cross-coupling reactions Source: RSC Advances URL:[Link][7]

• 1,3,4-Thiadiazole: Synthesis, Reactions, and Applications in Medicinal, Agricultural, and Materials Chemistry Source: Chemical Reviews (acs.org) URL:[Link][2]

• METABOTROPIC GLUTAMATE RECEPTOR NEGATIVE ALLOSTERIC MODULATORS (NAMS) AND USES THEREOF - EP 3154954 B1 Source: European Patent Office (googleapis.com) URL:[Link][6]

Sources

• 1. isres.org [isres.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. books.rsc.org [books.rsc.org]
• 4. aaronchem.com [aaronchem.com]
• 5. echemi.com [echemi.com]
• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 7. Synthesis of novel series of 3,5-disubstituted imidazo[1,2- d ] [1,2,4]thiadiazoles involving S N Ar and Suzuki–Miyaura cross-coupling reactions - RSC Advances (RSC Publishing) DOI:10.1039/D1RA07208K [pubs.rsc.org]
• 8. PubChemLite - XFBJWQGWDVKNTQ-UHFFFAOYSA-N - Explore [pubchemlite.lcsb.uni.lu]
• 9. Advances in the synthesis and recent therapeutic applications of 1,2,4-thiadiazole heterocycles - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols: Incorporating 3-Bromo-5-phenyl-1,2,4-thiadiazole into Novel OLED Materials

Abstract

This document provides a comprehensive technical guide for researchers, materials scientists, and professionals in drug development on the strategic incorporation of 3-Bromo-5-phenyl-1,2,4-thiadiazole into next-generation Organic Light-Emitting Diode (OLED) materials. The 1,2,4-thiadiazole moiety is a compelling electron-deficient heterocycle, offering a pathway to develop high-performance host materials and emitters with enhanced thermal stability and balanced charge transport properties.[1][2] This guide details the molecular design principles, step-by-step synthetic protocols via Suzuki-Miyaura cross-coupling, in-depth material characterization methodologies, and standardized procedures for OLED device fabrication and performance evaluation.

Introduction: The Strategic Value of the 1,2,4-Thiadiazole Core

The advancement of OLED technology for displays and solid-state lighting is intrinsically linked to the molecular engineering of novel organic semiconductors.[3] A key challenge is the development of materials that exhibit high thermal stability, appropriate energy levels, and balanced electron and hole mobility to ensure efficient charge recombination in the emissive layer.[3][4]

Electron-deficient heterocyclic compounds are critical building blocks for creating materials with strong electron-accepting and transporting capabilities.[5] The 1,2,4-thiadiazole ring is an exemplary electron-deficient system due to the high electronegativity of its two nitrogen atoms.[6] Its integration into a molecular framework can lower both the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energy levels, which is advantageous for designing electron-transporting and bipolar host materials.[2][3]

3-Bromo-5-phenyl-1,2,4-thiadiazole serves as a particularly valuable synthon for three primary reasons:

• Electron-Deficient Core: The thiadiazole ring provides the necessary electron-accepting character.[2]

• Tunable Phenyl Group: The 5-phenyl substituent offers a site for further functionalization, if needed, to modulate solubility and morphological stability.

• Reactive Bromine Handle: The bromine atom at the 3-position is an ideal site for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, enabling the straightforward covalent linkage to a wide array of electron-donating (hole-transporting) moieties.[7][8][9][10]

This combination allows for the rational design of Donor-Acceptor (D-A) or Donor-Acceptor-Donor (D-A-D) type molecules, which are foundational architectures for modern high-efficiency emitters, including those exhibiting Thermally Activated Delayed Fluorescence (TADF).[11][12] This guide will provide the protocols to leverage these properties effectively.

Molecular Design Principles & Synthetic Strategy

The Donor-Acceptor (D-A) Approach

The primary strategy for utilizing 3-Bromo-5-phenyl-1,2,4-thiadiazole is to construct a D-A molecule. In this design, the electron-deficient thiadiazole acts as the acceptor (A), while an electron-rich unit, typically a hole-transporting moiety, serves as the donor (D). This architecture promotes intramolecular charge transfer (ICT) upon excitation and allows for the tuning of photophysical properties.[13] For this guide, we will use the common donor moiety, 9-phenyl-9H-carbazole, as a representative example.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. iris.uniss.it [iris.uniss.it]
• 4. Thermally Stable and Energy Efficient Newly Synthesized Bipolar Emitters for Yellow and Green OLED Devices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. isres.org [isres.org]
• 7. Palladacycle-Catalyzed Triple Suzuki Coupling Strategy for the Synthesis of Anthracene-Based OLED Emitters - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Recent progress of sulphur-containing high-efficiency organic light-emitting diodes (OLEDs) - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 12. DSpace [repository.kaust.edu.sa]
• 13. researchgate.net [researchgate.net]

Technical Notes & Optimization

overcoming solubility issues of 3-Bromo-5-phenyl-1,2,4-thiadiazole in polar solvents

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with researchers facing formulation bottlenecks with halogenated heteroaromatic scaffolds. 3-Bromo-5-phenyl-1,2,4-thiadiazole presents a classic solubility paradox: while the 1,2,4-thiadiazole core possesses polar heteroatoms capable of acting as hydrogen bond acceptors, the molecule's physicochemical profile is heavily dominated by the highly lipophilic phenyl ring and the bulky, polarizable bromine atom.

This guide is designed to move beyond generic advice. We will explore the thermodynamic causality behind your solubility issues and provide self-validating, step-by-step protocols to ensure your assays yield reproducible, artifact-free data.

Troubleshooting FAQs & Mechanistic Insights

Q1: Why does 3-Bromo-5-phenyl-1,2,4-thiadiazole immediately precipitate ("crash out") when I dilute my DMSO stock into aqueous buffers like PBS? A1: This is a thermodynamic issue driven by the hydrophobic effect and polarity mismatch. Substitutions on the phenyl ring of 1,2,4-thiadiazoles significantly decrease aqueous solubility because they increase the sublimation Gibbs energy while simultaneously decreasing the hydration Gibbs energy[1]. Furthermore, the addition of a heavy halogen (bromine) drastically increases the molecule's lipophilicity and alters its spatial conformation[2]. When you transition the compound from a favorable polar aprotic environment (DMSO) into water (dielectric constant ~80.1), the water molecules rapidly exclude the hydrophobic phenyl-bromo axis, forcing the compound to aggregate into microcrystals to minimize thermodynamically unfavorable solvent interactions.

Q2: What are the optimal pure solvents for generating high-concentration (>10 mM) stock solutions? A2: You must use strong polar aprotic solvents, specifically Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF) . The nitrogen and sulfur atoms in the thiadiazole ring act as hydrogen bond acceptors but lack hydrogen bond donating capabilities[3]. Amide-based solvents and DMSO possess high dipole moments that effectively stabilize the polarizable bromine atom and the heteroaromatic ring without requiring H-bond donation from the solute[4].

Q3: How can I formulate this compound for cell-based assays where DMSO concentrations must remain below 0.5% to prevent cytotoxicity? A3: You cannot rely on direct dilution. You must bridge the polarity gap using a cosolvent system or micellar encapsulation . Adding a less polar cosolvent (like PEG-400 or Ethanol) reduces the overall dielectric constant of the aqueous medium, creating a "polarity match" that thermodynamically favors the solubilization of hydrophobic solutes[5]. Alternatively, using a non-ionic surfactant like Tween-80 creates micelles that physically encapsulate the hydrophobic 3-bromo-5-phenyl moiety while presenting a hydrophilic corona to the aqueous buffer.

Quantitative Data & Solvent Selection

To rationally design your formulation, you must understand the solvent environment. The table below summarizes the physicochemical compatibility of 3-Bromo-5-phenyl-1,2,4-thiadiazole across common laboratory solvents.

Table 1: Solvent Compatibility and Solubilization Capacity

Solvent	Dielectric Constant (ε)	Solubilizing Capacity	Mechanistic Rationale
DMSO	46.7	Excellent (>50 mM)	High dipole moment disrupts crystal lattice; strong dipole-dipole interactions.
DMF	36.7	Excellent (>50 mM)	Amide structure provides optimal solvation for thiadiazole H-bond acceptors.
Methanol	32.7	Moderate (1-5 mM)	Protic nature limits interaction; hindered by the hydrophobic bulk of the phenyl ring.
PEG-400	12.4	Good (Cosolvent)	Lowers aqueous polarity; acts as a transitional thermodynamic bridge.
Water / PBS	80.1	Poor (<0.1 mM)	Extreme polarity mismatch; drives rapid hydrophobic exclusion and precipitation.

Table 2: Recommended Formulation Strategies for Downstream Applications

Strategy	Component Ratio (v/v or w/v)	Mechanism of Action	Best Application
Cosolvent System	5% DMSO / 30% PEG-400 / 65% Buffer	Dielectric constant reduction	In vitro biochemical assays
Micellar Dispersion	2% DMSO / 10% Tween-80 / 88% Saline	Hydrophobic core encapsulation	Cell-based assays (Low toxicity)
Inclusion Complex	20% HP-β-CD in Water	Shielding within hydrophobic cavity	In vivo dosing (IV/PO)

Experimental Protocols (Self-Validating Systems)

Do not assume your compound is in solution just because you cannot see large particulates. Micro-precipitation will artificially lower your active concentration and ruin dose-response curves. The following protocols include built-in validation steps.

Protocol A: Step-Down Cosolvent Dilution (For Biochemical Assays)

Objective: Achieve a 100 µM working solution in aqueous buffer without precipitation.

• Primary Stock: Weigh 2.41 mg of 3-Bromo-5-phenyl-1,2,4-thiadiazole and dissolve in 1.0 mL of 100% molecular biology grade DMSO to yield a 10 mM stock.

  • Validation: The solution must be optically clear. If any refraction lines or cloudiness persist, sonicate in a water bath at 37°C for 5 minutes.

• Intermediate Phase: In a separate vial, mix 10 µL of the 10 mM DMSO stock with 300 µL of PEG-400. Vortex vigorously for 30 seconds.

• Aqueous Integration: While continuously vortexing the intermediate phase, add 690 µL of your target aqueous buffer (e.g., PBS) dropwise (approx. 1 drop per second).

• Validation Check (Critical): Transfer 200 µL of the final solution to a clear 96-well plate and measure the optical density at 600 nm (OD600) using a plate reader. An OD600 > 0.05 indicates light scattering from micro-precipitation. If this occurs, increase the PEG-400 ratio by 5%.

Protocol B: Cyclodextrin Inclusion Complexation (For In Vivo / High-Aqueous Assays)

Objective: Achieve a stable, DMSO-free aqueous solution using Hydroxypropyl-β-Cyclodextrin (HP-β-CD).

• Carrier Preparation: Prepare a 20% (w/v) solution of HP-β-CD in sterile water or saline. Stir until completely transparent.

• Compound Addition: Add 3-Bromo-5-phenyl-1,2,4-thiadiazole as a dry powder directly to the cyclodextrin solution (target concentration: 1-2 mg/mL).

• Equilibration: Protect from light and stir continuously at 500 RPM at room temperature for 24 to 48 hours. Causality: Inclusion complexation is a thermodynamically driven equilibrium process that requires time for the hydrophobic phenyl-bromo moiety to enter the cyclodextrin cavity.

• Filtration: Filter the suspension through a 0.22 µm PTFE syringe filter to remove any uncomplexed, undissolved compound.

• Validation Check: Perform HPLC-UV analysis on the filtrate against a standard curve prepared in 100% DMSO to quantify the exact concentration of the solubilized complex.

Mechanistic Workflows & Decision Trees

The following diagrams illustrate the logical pathways for troubleshooting and the physical mechanisms of solubilization.

Workflow 1: Decision tree for resolving 3-Bromo-5-phenyl-1,2,4-thiadiazole precipitation.

Workflow 2: Physicochemical mechanisms for overcoming halogenated scaffold hydrophobicity.

Sources

• 1. The impact of structural modification of 1,2,4-thiadiazole derivatives on thermodynamics of solubility and hydration processes - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 2. Key contemporary considerations for halogens in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Solubility enhancement of hydrophobic compounds by cosolvents: role of solute hydrophobicity on the solubilization effect - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

comparing leaving group ability of halogens in 1,2,4-thiadiazole rings

A Comparative Guide to Halogen Leaving Group Ability in 1,2,4-Thiadiazole SNAr Reactions

The 1,2,4-thiadiazole ring is a privileged heterocyclic scaffold in modern drug discovery, frequently utilized as a bioisostere for amides and esters to mitigate metabolic liabilities[1]. For medicinal chemists and process scientists, late-stage functionalization of this electron-deficient core relies heavily on Nucleophilic Aromatic Substitution (SNAr).

However, the rules governing leaving group ability in SNAr reactions deviate sharply from classical aliphatic SN2 chemistry. This guide provides an objective, data-driven comparison of halogen leaving groups (Fluorine, Chlorine, Bromine, Iodine) specifically at the highly reactive C-5 position of the 1,2,4-thiadiazole ring.

The Mechanistic Paradigm: Why SNAr Defies Aliphatic Trends

In standard aliphatic nucleophilic substitution (SN2), the breaking of the carbon-halogen (C–X) bond occurs synchronously with the nucleophile's attack. Consequently, weaker bonds dictate faster reactions, resulting in a leaving group ability trend of I > Br > Cl > F .

In contrast, SNAr on electron-deficient heterocycles like 1,2,4-thiadiazoles proceeds via a two-step addition-elimination mechanism.

• Addition (Rate-Determining Step): The nucleophile attacks the electrophilic carbon, disrupting aromaticity to form a negatively charged intermediate known as the Meisenheimer complex.

• Elimination (Fast Step): The carbon-halogen bond breaks, expelling the halide and restoring aromaticity.

Because the formation of the Meisenheimer complex is the energy bottleneck, the reaction rate is overwhelmingly governed by the halogen's ability to stabilize the transition state via inductive electron withdrawal (-I effect). Fluorine, being the most electronegative element, creates the largest partial positive charge at the ipso-carbon and provides maximum stabilization to the anionic intermediate. Therefore, the leaving group ability in 1,2,4-thiadiazole SNAr reactions follows the reverse order: F >> Cl > Br > I .

Regioselectivity: The C-5 vs. C-3 Conundrum

The 1,2,4-thiadiazole ring possesses two potential sites for substitution: C-3 and C-5. However, the C-5 position is flanked directly by two electronegative heteroatoms (Sulfur and Nitrogen) in a configuration that renders it significantly more electrophilic than C-3.

This electronic disparity allows for exquisite chemoselectivity. For instance, when utilizing the bifunctional building block 3-bromo-5-chloro-1,2,4-thiadiazole, nucleophiles (such as amines or alkoxides) will exclusively displace the C-5 chlorine atom via SNAr, leaving the C-3 bromine completely intact for subsequent palladium-catalyzed cross-coupling[2][3].

Comparative Performance Data

While 5-fluoro-1,2,4-thiadiazole is kinetically the most reactive, its extreme electrophilicity makes it highly susceptible to ambient moisture, leading to unwanted hydrolysis (yielding the corresponding thiadiazolone). As a result, 5-chloro-1,2,4-thiadiazole is universally recognized as the industry standard. It occupies the "Goldilocks zone"—offering excellent bench stability while maintaining sufficiently high reactivity for rapid, high-yielding SNAr transformations, even under continuous flow conditions.

Table 1: Comparative Reactivity of 5-Halo-1,2,4-thiadiazoles in SNAr (Amine Nucleophiles)

Halogen (Leaving Group)	Relative SNAr Rate ( krel​ )	Electronegativity (Pauling)	C–X Bond Energy (kcal/mol)	Practical Bench Stability	Typical SNAr Yield
Fluorine (-F)	~300	3.98	115	Low (Moisture Sensitive)	>95% (Requires strictly anhydrous conditions)
Chlorine (-Cl)	1.0 (Reference)	3.16	79	High (Industry Standard)	85 – 95%
Bromine (-Br)	~0.8	2.96	67	High	70 – 85%
Iodine (-I)	~0.2	2.66	57	Moderate (Light Sensitive)	<50% (Prone to competitive side reactions)

Data synthesized from kinetic profiling of heteroaromatic SNAr systems and continuous flow derivatization studies.

Mechanistic Pathway Visualization

Addition-elimination SNAr mechanism on the 1,2,4-thiadiazole core.

Experimental Protocol: Self-Validating Kinetic Profiling

To empirically verify the leaving group ability of halogens on the 1,2,4-thiadiazole core, researchers must utilize a self-validating kinetic assay. This protocol uses an internal standard to correct for injection volume variances and a chemical quench to instantly halt the reaction, ensuring absolute data integrity.

Objective: Determine the pseudo-first-order rate constants ( kobs​ ) for 5-F, 5-Cl, 5-Br, and 5-I-1,2,4-thiadiazole reacting with morpholine.

Step-by-Step Methodology:

• Stock Solution Preparation: Prepare a 0.1 M solution of the selected 5-halo-1,2,4-thiadiazole in anhydrous Acetonitrile (MeCN). Add biphenyl (0.05 M) directly to this stock to serve as an inert, non-reactive internal standard for LC-MS quantification.

• Nucleophile Preparation: Prepare a 1.0 M solution of morpholine (10 equivalents to ensure pseudo-first-order kinetics) and N,N-Diisopropylethylamine (DIPEA, 1.2 M) in anhydrous MeCN.

• Reaction Initiation: In a temperature-controlled vial at 25°C under nitrogen, combine 1.0 mL of the nucleophile solution with 1.0 mL of the substrate/internal standard stock. Start the timer immediately.

• Kinetic Sampling & Quenching: At precise intervals (e.g., 1, 3, 5, 10, 20, 30, and 60 minutes), withdraw a 50 µL aliquot from the reaction mixture. Immediately inject this aliquot into a quenching vial containing 950 µL of a 1% Formic Acid in Water/MeCN (50:50) solution. Causality: The acidic quench instantly protonates the morpholine, rendering it non-nucleophilic and freezing the reaction state.

• LC-MS Analysis: Analyze the quenched samples via UPLC-MS (UV detection at 254 nm). Integrate the peak areas of the remaining starting material, the formed product, and the biphenyl internal standard.

• Data Processing: Normalize the starting material peak area against the internal standard. Plot ln([SM]t​/[SM]0​) versus time. The negative slope of the resulting linear regression represents the apparent rate constant ( kobs​ ).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]

Spectroscopic Validation of 3-Bromo-5-phenyl-1,2,4-thiadiazole Reaction Products: A Comparative Analytical Guide

Executive Summary

The 1,2,4-thiadiazole core is a privileged heterocyclic scaffold in medicinal chemistry, frequently utilized in the development of mGlu2/3 negative allosteric modulators and S1P1 receptor agonists 1. The synthesis of functionalized derivatives often relies on the key intermediate 3-bromo-5-phenyl-1,2,4-thiadiazole . However, confirming the structural integrity of this compound requires rigorous analytical validation due to the potential for regioisomeric byproducts during its synthesis.

This guide objectively compares analytical workflows for the spectroscopic validation of 3-bromo-5-phenyl-1,2,4-thiadiazole, providing drug development professionals with a self-validating framework to guarantee regiochemical fidelity and isotopic purity.

Mechanistic Context: The Regioselectivity Paradox

The synthesis of 3-bromo-5-phenyl-1,2,4-thiadiazole is typically achieved via a Suzuki-Miyaura cross-coupling between 3-bromo-5-chloro-1,2,4-thiadiazole and phenylboronic acid.

In standard arene chemistry, palladium-catalyzed oxidative addition strongly favors C–Br bonds over C–Cl bonds. However, the 1,2,4-thiadiazole system presents a fascinating paradox. The 5-position is flanked by both a sulfur and a nitrogen atom, rendering it extremely electron-deficient. Consequently, the regioselectivity is inverted: oxidative addition occurs exclusively at the 5-chloro position, leaving the 3-bromo group intact for downstream functionalization 2.

Regioselective Suzuki coupling at the 5-chloro position.

Because the theoretical formation of the 3-phenyl regioisomer is a persistent concern, robust spectroscopic validation is non-negotiable.

Comparison Guide: Analytical Validation Workflows

To validate the reaction products, laboratories typically employ one of two analytical workflows. Workflow A (High-Resolution Multimodal) is the gold standard, utilizing 2D NMR and LC-HRMS, whereas Workflow B (Routine Benchtop) relies on 1D NMR and GC-MS.

As demonstrated in the comparison table below, Workflow A is vastly superior because 1D NMR alone cannot definitively distinguish between C3 and C5 substitution on the thiadiazole ring 3.

Table 1: Performance Comparison of Analytical Workflows

Feature	Workflow A: HR-NMR + LC-HRMS (Recommended)	Workflow B: Benchtop NMR + GC-MS (Alternative)
Regiochemical Proof	Definitive: 2D HMBC directly correlates phenyl protons to C5.	Inconclusive: 1D NMR lacks spatial/bond correlation data.
Mass Accuracy	High: < 5 ppm error (Exact mass for C8H5BrN2S).	Low: Nominal mass only (Unit resolution).
Isotope Profiling	High-Fidelity: Preserves the intact 79Br/81Br 1:1 doublet.	Variable: Prone to fragmentation and loss of Br radical.
Self-Validating	Yes: Internal cross-referencing between 2D NMR and MS.	No: Requires external reference standards for confirmation.

Experimental Protocol: A Self-Validating System

To ensure scientific integrity, the following protocol integrates synthesis with a self-validating spectroscopic feedback loop. By establishing internal checkpoints, the data independently verifies the structure without relying on external assumptions 4.

Phase 1: Regioselective Synthesis

• Reaction Assembly: In a dry Schlenk flask, combine 3-bromo-5-chloro-1,2,4-thiadiazole (1.0 equiv) and phenylboronic acid (1.2 equiv).

  • Causality: A slight stoichiometric excess of boronic acid compensates for potential protodeboronation at elevated temperatures.

• Catalyst & Base Addition: Add PdCl2{PtBu2(p-NMe2C6H4)}2 (0.05 equiv) and CsF (2.0 equiv).

  • Causality: CsF acts as a mild base that activates the boronic acid for transmetalation without hydrolyzing the sensitive thiadiazole ring. The bulky, electron-rich phosphine ligand accelerates oxidative addition into the highly activated C–Cl bond.

• Solvent & Heating: Suspend the mixture in 1,4-dioxane/H2O (10:1) and heat to 80 °C for 6 hours.

  • Causality: Water is strictly required to facilitate the transmetalation step within the Suzuki-Miyaura catalytic cycle.

Phase 2: Self-Validating Spectroscopic Analysis

• Sample Preparation: Dissolve 5-10 mg of the purified product in 0.6 mL of CDCl3.

  • Causality: CDCl3 provides a clear spectral window for aromatic protons and lacks exchangeable protons that could obscure baseline data.

• 1D NMR Acquisition: Acquire 1H (400 MHz) and 13C (100 MHz) spectra.

  • Self-Validation Checkpoint: The integration of the phenyl multiplet must equal exactly 5 protons, confirming no over-arylation occurred.

• 2D HMBC Acquisition: Acquire a 1H-13C Heteronuclear Multiple Bond Correlation (HMBC) spectrum.

  • Self-Validation Checkpoint: Identify the cross-peak between the ortho-protons of the phenyl ring (δ ~7.95) and the highly deshielded C5 carbon of the thiadiazole (δ ~188.0). The strict absence of a correlation to the C3 carbon (δ ~140.0) internally validates the regiochemistry.

• LC-HRMS Analysis: Inject 1 µL into an LC-ESI-TOF system.

  • Self-Validation Checkpoint: The mass spectrum must display a distinct doublet at m/z 240.9430 and 242.9410 with a 1:1 intensity ratio. This confirms both the exact molecular formula and the preservation of the unreacted bromine atom.

Multimodal spectroscopic validation workflow for 1,2,4-thiadiazoles.

Data Presentation: Spectroscopic Signatures

The following table summarizes the quantitative spectroscopic data required to definitively validate 3-bromo-5-phenyl-1,2,4-thiadiazole. Deviations from these parameters indicate either impurities or the formation of the incorrect regioisomer.

Table 2: Expected Spectroscopic Signatures

Analytical Technique	Parameter	Expected Value / Signature	Causality / Significance
1H NMR (400 MHz, CDCl3)	Phenyl Protons (Multiplets)	δ 7.45 - 7.55 (3H, m), δ 7.90 - 8.00 (2H, m)	Confirms successful incorporation of the phenyl ring.
13C NMR (100 MHz, CDCl3)	Thiadiazole C5	δ ~188.0 ppm	Highly deshielded due to the adjacent sulfur, nitrogen, and conjugated phenyl ring.
13C NMR (100 MHz, CDCl3)	Thiadiazole C3	δ ~140.0 ppm	Resonates upfield relative to C5; bound directly to the electronegative bromine atom.
2D HMBC	C5 - Phenyl Correlation	Cross-peak: Phenyl ortho-H to C5	Critical: Irrefutably proves the phenyl ring is attached at the 5-position.
LC-HRMS (ESI+)	[M+H]+ Exact Mass	m/z 240.9430 (79Br) / 242.9410 (81Br)	Confirms the molecular formula (C8H5BrN2S) and the diagnostic 1:1 bromine isotope pattern.

References

• METABOTROPIC GLUTAMATE RECEPTOR NEGATIVE ALLOSTERIC MODULATORS (NAMS)
• SUZUKI-MIYAURA COUPLING REACTIONS OF 3,5-DICHLORO-1,2,4-THIADIAZOLE N
• Cross-Validation of Experimental and Theoretical NMR Spectra for Thiadiazoles: A Compar
• First X-ray Crystal Structure Characterization, Computational Studies, and Improved Synthetic Route to the Bioactive 5-Arylimino-1,3,4-thiadiazole Derivatives N

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. SUZUKI-MIYAURA COUPLING REACTIONS OF 3,5-DICHLORO-1,2,4-THIADIAZOLE - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. First X-ray Crystal Structure Characterization, Computational Studies, and Improved Synthetic Route to the Bioactive 5-Arylimino-1,3,4-thiadiazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

In Vitro Toxicity Comparison Guide: 3-Bromo-5-phenyl-1,2,4-thiadiazole Derivatives vs. Alternative Scaffolds

Executive Summary & Mechanistic Grounding

As a Senior Application Scientist, evaluating the in vitro toxicity of novel halogenated heterocycles requires balancing therapeutic efficacy against off-target liabilities. The 3-Bromo-5-phenyl-1,2,4-thiadiazole scaffold is a highly versatile intermediate utilized extensively in modern drug discovery. Its unique electronic distribution—driven by the electron-withdrawing bromine at the 3-position and the lipophilic phenyl ring at the 5-position—makes it a privileged building block for synthesizing targeting CNS disorders like schizophrenia and Alzheimer's disease[1].

However, the intrinsic lipophilicity and electrophilic potential of the 1,2,4-thiadiazole core necessitate rigorous in vitro toxicity profiling. While potent antiproliferative activity is desirable in targeted oncology (e.g., inducing apoptosis in carcinoma cells), off-target cytotoxicity poses a significant attrition risk for CNS-targeted therapeutics. Compared to the more thermodynamically stable and extensively studied 2[2], 1,2,4-thiadiazole derivatives often exhibit distinct and highly potent cytotoxic profiles. For instance, hybridizing the 1,2,4-thiadiazole core with kinase inhibitors has been shown to drastically enhance cytostatic effects against human hepatocellular carcinoma (HepG2) and prostatic adenocarcinoma (PC-3) cell lines[3].

Comparative In Vitro Toxicity Profiling

To establish accurate structure-toxicity relationships (STR), it is critical to compare 1,2,4-thiadiazole derivatives against their 1,3,4-thiadiazole counterparts and standard reference drugs. The table below summarizes the quantitative cytotoxicity data across various human cell lines.

Compound Class / Scaffold	Target Cell Line	IC50 (µM)	Mechanistic Observation
Bis-Erlotinib 1,2,4-thiadiazole hybrid	PC-3 (Prostate)	0.4	Potent cytostatic effect; enhanced target binding due to the 1,2,4-thiadiazole geometry[3].
Bis-Erlotinib 1,2,4-thiadiazole hybrid	HepG2 (Liver)	< 2.0	High hepatotoxicity; triggers mitochondrial apoptosis pathways[3].
3,5-Diiodo-1,2,4-thiadiazole	A431 (Epidermoid)	< 5.0	Heavy halogen substitution increases lipophilic cellular uptake and non-specific toxicity[3].
Honokiol-1,3,4-thiadiazole (8a)	A549 (Lung)	1.62	Exhibits stronger cytotoxicity than its natural precursor against lung carcinoma[4].
Piperazine-1,3,4-thiadiazole (14a-c)	MCF-7 (Breast)	2.32 - 8.35	The introduction of an acetamide linker modulates and dampens off-target antiproliferative activity[4].
Cisplatin (Reference Standard)	HepG2 (Liver)	49.9	Baseline standard for heavy-metal induced DNA crosslinking and subsequent cell death[5].

Self-Validating Experimental Methodologies

A robust toxicological assessment cannot rely on a single endpoint. The experimental protocols below form a self-validating system . Relying solely on metabolic assays (MTT) can yield false positives if the compound merely inhibits mitochondrial reductases without causing actual cell death. Therefore, we pair MTT with an orthogonal Lactate Dehydrogenase (LDH) release assay to confirm physical membrane rupture.

Primary Cytotoxicity Screening (MTT Assay)

Causality Focus: The high LogP (lipophilicity) imparted by the 3-bromo and 5-phenyl substituents often requires DMSO for complete solubilization. However, DMSO concentrations must be strictly capped at 0.1% (v/v) to prevent solvent-induced baseline toxicity, which would artificially lower the calculated IC50.

• Cell Seeding: Seed HepG2 (for hepatotoxicity) or PC-3 cells in 96-well plates at a density of 1×104 cells/well in 100 µL of DMEM supplemented with 10% FBS. Incubate for 24 h at 37°C, 5% CO2 to allow adherence and recovery.

• Compound Treatment: Prepare a 10 mM stock of the 3-Bromo-5-phenyl-1,2,4-thiadiazole derivative in 100% DMSO. Perform serial dilutions in serum-free DMEM to achieve final concentrations of 0.1, 1.0, 5.0, 10.0, and 50.0 µM. Critical: Ensure final DMSO concentration is ≤0.1% in all wells, including the vehicle control.

• Incubation: Treat cells for 72 h. This extended duration is necessary to capture both immediate membrane toxicity and delayed, transcriptionally-driven apoptotic events[3].

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 h. Mechanism: Viable cells with active mitochondrial succinate dehydrogenase will reduce the yellow tetrazolium salt to insoluble purple formazan crystals.

• Solubilization & Readout: Discard the media, add 150 µL of DMSO to dissolve the formazan, and measure absorbance at 570 nm using a microplate reader. Calculate the IC50 using non-linear regression analysis.

Orthogonal Validation (LDH Release Assay)

Causality Focus: To validate that the IC50 observed in the MTT assay is due to true cytotoxicity (cell death) rather than cytostasis (growth arrest), we measure LDH, a stable cytosolic enzyme released only upon plasma membrane damage.

• Supernatant Collection: Following the 72 h compound treatment (prior to MTT addition in a parallel replicate plate), carefully transfer 50 µL of the culture supernatant to a fresh 96-well plate.

• Reaction Mixture: Add 50 µL of the LDH assay reaction mixture (containing lactate, NAD+, and a tetrazolium salt) to the supernatant.

• Incubation & Readout: Incubate for 30 minutes at room temperature in the dark. Measure absorbance at 490 nm.

• Validation Logic: If a 1,2,4-thiadiazole derivative shows a low IC50 in the MTT assay but no significant LDH release compared to the vehicle control, the compound is cytostatic. If LDH release is high and dose-dependent, the compound is directly cytotoxic.

Mechanistic Workflows & Visualizations

In vitro toxicity screening workflow for thiadiazole derivatives.

Mechanistic pathway of 1,2,4-thiadiazole-induced cellular apoptosis.

References

• METABOTROPIC GLUTAMATE RECEPTOR NEGATIVE ALLOSTERIC MODULATORS (NAMS)
• Synthesis, structure and in vitro antiproliferative effects of alkyne-linked 1,2,4-thiadiazole hybrids including erlotinib- and ferrocene-containing derivatives Source: RSC Publishing URL
• Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents Source: MDPI Pharmaceuticals URL
• Unveiling the Versatility of Thiadiazole Compounds: Synthesis, Biological Activities and Promising Applications Source: URF Journals URL
• Source: Chemical Reviews (ACS)

Sources

• 1. US10597367B2 - Metabotropic glutamate receptor negative allosteric modulators (NAMs) and uses thereof - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis, structure and in vitro antiproliferative effects of alkyne-linked 1,2,4-thiadiazole hybrids including erlotinib- and ferrocene-containing d ... - RSC Advances (RSC Publishing) DOI:10.1039/D1RA05095H [pubs.rsc.org]
• 4. Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents [mdpi.com]
• 5. urfjournals.org [urfjournals.org]

Safety & Regulatory Compliance

3-Bromo-5-phenyl-1,2,4-thiadiazole proper disposal procedures

As a Senior Application Scientist, I frequently encounter 3-Bromo-5-phenyl-1,2,4-thiadiazole (CAS: 101495-43-6) in advanced drug discovery workflows. It is highly valued as a key intermediate in the synthesis of metabotropic glutamate receptor (mGluR) negative allosteric modulators (NAMs)[1]. However, while its utility in medicinal chemistry is undeniable, its structural composition—a heteroaromatic ring containing both sulfur and a halogen (bromine)—demands rigorous safety and disposal protocols.

Improper disposal of this compound not only violates environmental regulations but also poses severe toxicity risks. This guide provides a self-validating, step-by-step operational framework for the safe handling, spill response, and disposal of 3-Bromo-5-phenyl-1,2,4-thiadiazole.

Physicochemical & Hazard Profile

Before executing any disposal protocol, it is critical to understand the quantitative hazard profile of the compound. The physical properties directly inform the required engineering controls and waste segregation logic.

Table 1: Physicochemical and Hazard Summary for 3-Bromo-5-phenyl-1,2,4-thiadiazole

Property / Hazard	Value / Classification	Causality / Implication for Disposal
CAS Number	101495-43-6	Unique identifier required for hazardous waste manifesting.
Molecular Formula	C8H5BrN2S	Contains Br, N, S; dictates the need for specialized incineration.
Molecular Weight	241.11 g/mol	Determines the stoichiometric yield of toxic combustion gases.
Acute Toxicity (Oral)	Category 4 (H302)	Harmful if swallowed; mandates strict containment during handling[2].
Skin/Eye Irritation	Category 2/2A (H315, H319)	Contact hazard; requires full PPE (gloves, goggles) during cleanup[2].
STOT SE	Category 3 (H335)	Respiratory irritant; dust formation must be strictly avoided[2].

Mechanistic Rationale for Disposal Choices

Why can't this compound be disposed of in standard organic waste? The causality lies in its elemental makeup. The presence of the bromine atom and the sulfur-containing thiadiazole ring dictates that this material must be strictly segregated into Halogenated Organic Waste .

If incinerated in standard municipal or basic laboratory waste facilities, the sulfur and bromine atoms undergo thermal cleavage and oxidation, producing highly corrosive and toxic gases, including hydrogen bromide (HBr), sulfur dioxide (SO2), and nitrogen oxides (NOx). Therefore, disposal must be contracted to a licensed professional waste facility equipped with high-temperature incinerators and alkaline scrubbers (e.g., NaOH or Ca(OH)2 systems) designed to neutralize these acidic effluents before atmospheric release[2].

Step-by-Step Disposal and Spill Response Protocol

The following protocol ensures full compliance with Global Harmonized System (GHS) standards and minimizes exposure risks.

Phase 1: Routine Waste Segregation

• Segregation: Designate a specific, clearly labeled container exclusively for "Halogenated Heteroaromatic Waste." Never mix this with non-halogenated solvents (like pure ethanol or hexane), as doing so exponentially increases the cost and complexity of downstream disposal.

• Containment: Use high-density polyethylene (HDPE) or glass containers with secure, leak-proof caps. Do not let the product enter laboratory drains[2].

• Labeling: Affix a GHS-compliant label detailing the contents, specific hazards (H302, H315, H319, H335), and the date of first accumulation[2].

Phase 2: Spill Response Methodology

In the event of a spill, immediate and methodical action is required to prevent the aerosolization of the powder, which acts as a severe respiratory irritant.

• Evacuation and Ventilation: Evacuate non-essential personnel from the immediate area. Ensure the laboratory's local exhaust ventilation is operating at maximum capacity[2].

• PPE Donning: Responders must wear nitrile gloves (double-gloving is recommended), a lab coat, safety goggles (NIOSH/EN 166 approved), and an N95 or P100 particulate respirator if dust generation is likely[2].

• Containment (Solid State): If the material is in powder form, do not dry sweep . Dry sweeping aerosolizes the particles, exacerbating the H335 respiratory hazard. Instead, gently cover the spill with damp paper towels or an inert, dust-binding absorbent (such as sand, earth, or vermiculite)[2][3].

• Containment (Solution State): If the compound is dissolved in a solvent (e.g., 1,4-dioxane), surround the spill with inert absorbent material to prevent runoff into drains or soil[1][2].

• Collection: Use a non-sparking plastic scoop or shovel to transfer the absorbed material into a compatible, sealable hazardous waste container[2].

• Decontamination: Wash the affected surface thoroughly with soap and plenty of water, collecting the contaminated wash water into the hazardous waste container[2].

Operational Workflow Visualization

To ensure rapid, error-free decision-making during operational handling or spill events, refer to the logical pathway below.

Operational workflow for the safe containment and disposal of 3-Bromo-5-phenyl-1,2,4-thiadiazole.

References

• Safety Data Sheet - Aaron Chemicals: 3-Bromo-5-phenyl-1,2,4-thiadiazole. aaronchem.com.
• SAFETY DATA SHEET - Vanderbilt Chemicals, LLC. vanderbiltchemicals.com.
• US10597367B2 - Metabotropic glutamate receptor negative allosteric modulators (NAMs) and uses thereof. google.com.

Sources

• 1. US10597367B2 - Metabotropic glutamate receptor negative allosteric modulators (NAMs) and uses thereof - Google Patents [patents.google.com]
• 2. aaronchem.com [aaronchem.com]
• 3. vanderbiltchemicals.com [vanderbiltchemicals.com]

Personal protective equipment for handling 3-Bromo-5-phenyl-1,2,4-thiadiazole

As a Senior Application Scientist, I understand that handling halogenated heterocyclic compounds requires more than just reading a Safety Data Sheet (SDS)—it demands a nuanced understanding of the compound's physicochemical properties and how they interact with your laboratory environment.

3-Bromo-5-phenyl-1,2,4-thiadiazole is a highly versatile building block in medicinal chemistry and drug development. However, its structural features—specifically the brominated thiadiazole core—impart specific toxicological hazards[1]. This guide provides a field-proven, self-validating framework for the safe handling, personal protective equipment (PPE) selection, and disposal of this compound.

Chemical Profiling & Hazard Assessment

Before initiating any workflow, it is critical to understand the quantitative properties and specific hazards of the target compound to tailor your safety approach[1].

Table 1: Physicochemical Properties

Property	Value
Chemical Name	3-Bromo-5-phenyl-1,2,4-thiadiazole
CAS Number	101495-43-6
Molecular Formula	C8H5BrN2S
Molecular Weight	241.11 g/mol

| Physical State | Solid (Powder) |

Table 2: GHS Hazard Classifications & Mechanistic PPE Countermeasures

GHS Hazard Code	Hazard Description	Mechanistic PPE Countermeasure
H302	Harmful if swallowed	Strict hygiene protocols; use of a full face shield during high-risk splash procedures.
H315	Causes skin irritation	Double-layered Nitrile gloves (provides a dense barrier against lipophilic permeation).
H319	Causes serious eye irritation	ANSI Z87.1 chemical splash goggles (seals the ocular cavity from abrasive dust).

| H335 | May cause respiratory irritation | Certified chemical fume hood (80-100 fpm) or N95/P100 particulate respirator. |

Mechanistic Rationale for PPE Selection

Safety protocols fail when they are followed blindly. Understanding the causality behind PPE selection ensures compliance and builds a resilient culture of safety in the lab.

• Dermal Protection (Why Nitrile?): The brominated phenyl ring significantly increases the lipophilicity of this compound. Standard latex gloves offer poor chemical resistance to halogenated aromatics and can allow transdermal permeation. Nitrile gloves (or Neoprene for extended solvent exposure) provide a much denser cross-linked barrier against halogenated structures[1].

  • Self-Validating System: Always perform a pneumatic integrity check (inflation test) on your gloves prior to donning to detect invisible micro-punctures.

• Respiratory Protection (Why Local Exhaust?): As a finely milled powder, 3-Bromo-5-phenyl-1,2,4-thiadiazole is highly prone to aerosolization. Inhalation of these micro-particulates directly triggers H335 (respiratory tract irritation)[1]. Handling must occur within a certified chemical fume hood to capture airborne dust before it enters the breathing zone.

• Ocular Protection: The compound causes serious eye irritation (H319)[1]. Standard safety glasses with side shields are insufficient against fine, floating dust. ANSI Z87.1-certified chemical splash goggles are mandatory to completely seal the ocular cavity.

Step-by-Step Operational Workflow

This protocol is specifically designed to minimize aerosolization and prevent secondary contamination during routine weighing and transfer.

Step 1: Pre-Operational Setup & Ventilation Verification

• Verify the chemical fume hood is operational.

  • Self-Validating System: Do not rely solely on the hood's digital monitor. Tape a small strip of a Kimwipe to the bottom of the sash to visually confirm continuous inward directional airflow (target face velocity: 80-100 fpm).

• Clear the workspace of unnecessary clutter to prevent cross-contamination.

Step 2: PPE Donning Sequence

• Inspect and don a flame-resistant, fully buttoned lab coat.

• Don ANSI Z87.1 chemical splash goggles.

• Don double-layered nitrile gloves. Pull the cuffs of the inner glove under the lab coat sleeve, and the outer glove over the sleeve to create a seamless barrier.

Step 3: Handling & Transfer

• Use anti-static weigh boats.

  • Expert Insight: Fine powders of halogenated aromatics often accumulate static charge, causing them to "jump" and aerosolize upon opening the container. Anti-static boats neutralize this risk.

• Use a dedicated micro-spatula. Transfer the required mass slowly, keeping the primary container and weigh boat deep within the fume hood (at least 6 inches behind the sash).

• Seal the primary container immediately after the transfer is complete[1].

Step 4: Decontamination & Doffing

• Wipe down the balance and surrounding hood surfaces with a damp disposable wipe (using water or a compatible solvent like ethanol) to capture any trace dust without sweeping it into the air[1].

• Remove the outer gloves using the "glove-in-glove" technique to trap chemical residue inside the inverted gloves.

• Dispose of outer gloves and wipes in the designated solid hazardous waste bin.

• Wash hands thoroughly with soap and water for at least 20 seconds.

Operational Workflow Diagram

Operational Workflow and PPE Integration for Handling 3-Bromo-5-phenyl-1,2,4-thiadiazole.

Emergency Response & Spill Protocol

• Spill Management: If a spill occurs outside the fume hood, evacuate the immediate area. Don an N95/P100 respirator before returning. Do not dry sweep, as this generates hazardous dust clouds. Cover the spill with damp absorbent pads, carefully scoop the material into a sealable container, and label it as hazardous waste[1].

• Ocular Exposure: Immediately flush eyes at the nearest eyewash station for a minimum of 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical evaluation[1].

• Dermal Exposure: Remove contaminated clothing. Wash the affected skin with copious amounts of soap and water[1].

Waste Management & Disposal Plan

Proper disposal is critical due to the environmental persistence of halogenated compounds. Do not let the product enter drains[1].

• Solid Waste: Contaminated weigh boats, spatulas, wipes, and PPE must be collected in a heavy-duty, sealable polyethylene bag explicitly labeled "Hazardous Solid Waste - Halogenated Organics."

• Liquid Waste: If the compound is dissolved in solvents (e.g., DMSO, DCM, or Methanol) for downstream assays, the resulting solution must be disposed of in a designated Halogenated Organic Waste carboy. Never mix with non-halogenated waste streams, as the presence of the bromine atom dictates specific, high-temperature incineration protocols.

References

• Occupational Safety and Health Administration (OSHA). "Hazard Communication Standard: 29 CFR 1910.1200". US Department of Labor. URL:[Link]

Sources

• 1. aaronchem.com [aaronchem.com]